![molecular formula C8H15B B7800853 (1beta,5beta)-9-Borabicyclo[3.3.1]nonane](/img/structure/B7800853.png)
(1beta,5beta)-9-Borabicyclo[3.3.1]nonane
Cat. No. B7800853
M. Wt: 122.02 g/mol
InChI Key: FEJUGLKDZJDVFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[BH3:12].[CH2:13]1[O:14][CH2:15][CH2:16][CH2:17]1.[CH3:9][S:10][CH3:11].[CH:1]1=[CH:2][CH2:3][CH2:4][CH:5]=[CH:6][CH2:7][CH2:8]1>>[CH:1]12[CH2:2][CH2:3][CH2:4][CH:5]([CH2:6][CH2:7][CH2:8]1)[BH:12]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
B
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CSC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1=CCCC=CCC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
B1C2CCCC1CCC2
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
